N-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide

• IUPAC Name: N-[[1-[(2-methoxyphenyl)carbamoyl]piperidin-4-yl]methyl]-1,3-benzothiazole-2-carboxamide
• InChI: InChI=1S/C22H24N4O3S/c1-29-18-8-4-2-6-16(18)25-22(28)26-12-10-15(11-13-26)14-23-20(27)21-24-17-7-3-5-9-19(17)30-21/h2-9,15H,10-14H2,1H3,(H,23,27)(H,25,28)
• InChI Key: QASJVEZUMCEUIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNC(=O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H24N4O3S
• Molecular Weight: 424.5 g/mol
• CAS No.: 1235286-56-2

Description

N-((1-((2-methoxyphenyl)carbamoyl)piperidin-4-yl)methyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C22H24N4O3S and its molecular weight is 424.52. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry and Pharmacokinetics

This compound has been explored for its potential in treating insomnia through its activity as an orexin 1 and 2 receptor antagonist. The disposition and metabolism of related compounds have been thoroughly investigated in humans, showing that these compounds are principally eliminated via feces, with a minor part being excreted through urine. The metabolism involves extensive oxidation and rearrangement processes, leading to various metabolites (Renzulli et al., 2011).

Synthesis and Chemical Properties

The synthesis of novel compounds derived from similar chemical structures has demonstrated significant analgesic and anti-inflammatory activities. These compounds have been identified as potent cyclooxygenase-1/2 (COX-1/COX-2) inhibitors, showcasing the versatility of this chemical scaffold in drug design (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Various derivatives, including those involving benzothiazole-2-carboxamides, have been synthesized and evaluated for their antimicrobial potential. These studies reveal that modifications to the chemical structure can yield compounds with variable and modest activity against different bacterial and fungal strains (Patel et al., 2011).

Molecular Interaction and Drug Design

Research has also focused on understanding the molecular interactions of related antagonists with cannabinoid receptors. This includes detailed conformational analyses and the development of pharmacophore models, aiding in the design of more effective therapeutic agents (Shim et al., 2002).

Anti-Mycobacterial Chemotypes

The benzo[d]thiazol-2-yl(piperazin-1-yl)methanones scaffold has been identified as a new chemotype against Mycobacterium tuberculosis, showcasing the potential of such compounds in addressing tuberculosis. Several derivatives exhibited significant anti-mycobacterial activity with low cytotoxicity, emphasizing the therapeutic index of these compounds (Pancholia et al., 2016).